Cas no 1883301-59-4 (Methyl 2-(5-aminopyridin-2-yl)propanoate)

• Product Name: Methyl 2-(5-aminopyridin-2-yl)propanoate
• CAS No: 1883301-59-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6258081
• PubChem ID: 57001578
• Update Time: 2025-05-22

Methyl 2-(5-aminopyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9274644
• EN300-1617510
• methyl 2-(5-aminopyridin-2-yl)propanoate
• 1883301-59-4
• Methyl 2-(5-aminopyridin-2-yl)propanoate

• Inchi： 1S/C9H12N2O2/c1-6(9(12)13-2)8-4-3-7(10)5-11-8/h3-6H,10H2,1-2H3
• InChI Key： UYGZBLWECKLFAN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC(=CN=1)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Methyl 2-(5-aminopyridin-2-yl)propanoate

Methyl 2-(5-aminopyridin-2-yl)propanoate (CAS No. 1883301-59-4): A Comprehensive Overview

Methyl 2-(5-aminopyridin-2-yl)propanoate (CAS No. 1883301-59-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as methyl 2-(5-aminopyridin-2-yl)propionate, belongs to the class of aminopyridine derivatives, which are known for their versatile applications in drug discovery and material science. Its unique molecular structure, featuring an amino group and an ester moiety, makes it a valuable intermediate in synthetic chemistry.

The growing interest in Methyl 2-(5-aminopyridin-2-yl)propanoate is driven by its potential role in the development of novel therapeutics. Researchers are particularly intrigued by its ability to serve as a building block for small-molecule inhibitors and biologically active compounds. Recent studies have explored its utility in targeting specific enzymes or receptors, making it a hot topic in medicinal chemistry discussions. Additionally, its solubility and stability under various conditions have been subjects of investigation, as these properties are critical for formulation development.

From a market perspective, the demand for Methyl 2-(5-aminopyridin-2-yl)propanoate is on the rise, particularly in regions with thriving pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, highlighting its importance in high-throughput screening and lead optimization. Its CAS number, 1883301-59-4, is frequently searched in scientific databases, underscoring its relevance in contemporary research.

One of the most frequently asked questions about Methyl 2-(5-aminopyridin-2-yl)propanoate revolves around its synthesis. The compound is typically prepared through multi-step organic reactions, involving the introduction of the amino group and subsequent esterification. Researchers also inquire about its spectroscopic properties, such as NMR and IR data, which are essential for characterization. Another common query is its compatibility with green chemistry principles, as the industry shifts toward sustainable practices.

In addition to its pharmaceutical applications, Methyl 2-(5-aminopyridin-2-yl)propanoate has potential uses in agrochemicals. Its structural features make it a candidate for designing new pesticides or herbicides, though this area remains underexplored. The compound’s bioactivity against certain plant pathogens has sparked interest, aligning with the global push for eco-friendly crop protection solutions.

For those working in chemical manufacturing, understanding the safety profile of Methyl 2-(5-aminopyridin-2-yl)propanoate is crucial. While it is not classified as a hazardous material, standard laboratory precautions, such as wearing gloves and eye protection, are recommended when handling it. Its storage conditions—typically in a cool, dry place away from light—are also a point of discussion among professionals.

The future of Methyl 2-(5-aminopyridin-2-yl)propanoate looks promising, with ongoing research uncovering new applications. Its role in drug discovery pipelines and material science innovations is expected to expand, particularly as computational tools like AI-driven molecular modeling accelerate compound optimization. As the scientific community continues to explore its potential, this compound is likely to remain a key player in cutting-edge research.